Cas no 1049677-14-6 (6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid)

• Product Name: 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid
• CAS No: 1049677-14-6
• MF: C₁₂H₂₇O₇P
• MW: 314.312345743179
• CID: 1149046
• PubChem ID: 45158973
• Update Time: 2025-08-02

6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid
• (6-{2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy}hexyl)phosphonic acid
• 1049677-14-6
• SCHEMBL20138909
• MFCD11046094
• (6-{2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy}hexyl)phosphonic acid, 95%
• (6-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)hexyl)phosphonic acid
• DTXSID60669814

• Inchi： 1S/C12H27O7P/c13-5-7-18-9-11-19-10-8-17-6-3-1-2-4-12-20(14,15)16/h13H,1-12H2,(H2,14,15,16)
• InChI Key： KHJUSIUEGSNSQG-UHFFFAOYSA-N
• SMILES： P(CCCCCCOCCOCCOCCO)(=O)(O)O

Computed Properties

• Exact Mass: 314.14944019g/mol
• Monoisotopic Mass: 314.14944019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 105Ų

Additional information on 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid

Professional Introduction to 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid (CAS No. 1049677-14-6)

6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid, with the CAS number 1049677-14-6, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its complex phosphonic acid functional group, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in drug delivery systems and biomimetic materials.

The molecular structure of 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid consists of a hexyl chain terminated by a phosphonic acid group, which is further substituted with multiple ethylene oxide units. This architecture imparts hydrophilic characteristics to the molecule, enhancing its solubility in aqueous environments. Such solubility is crucial for biomedical applications, where interactions with biological systems are often required.

In recent years, there has been a surge in research focused on the development of novel phosphonic acid derivatives for therapeutic purposes. Phosphonic acids are known for their ability to chelate metal ions and form stable complexes, making them useful in anti-cancer therapies and metal ion sequestration. The specific configuration of 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid allows it to interact with biological targets in a manner that could be exploited for targeted drug delivery.

One of the most promising areas of application for this compound is in the realm of targeted drug delivery systems. The hydrophilic nature of the molecule, coupled with its ability to form stable complexes with therapeutic agents, makes it an ideal candidate for creating nano-sized drug carriers. These carriers can be engineered to release their payload in response to specific biological triggers, thereby increasing the efficacy of treatments while minimizing side effects.

Recent studies have demonstrated the potential of 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid as a component in biomimetic materials. These materials are designed to mimic the behavior of natural biological molecules, providing a platform for studying cellular processes and developing new diagnostic tools. The compound's ability to interact with biological molecules without causing toxicity makes it a valuable tool in this field.

The synthesis of 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid is a complex process that requires precise control over reaction conditions. The multiple ethylene oxide substitutions introduce significant steric hindrance, which must be carefully managed to ensure high yield and purity. Advances in synthetic chemistry have enabled researchers to optimize these processes, making the compound more accessible for large-scale applications.

In addition to its biomedical applications, 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid has shown promise in environmental science. Its ability to bind with metal ions makes it useful for developing water treatment technologies that can remove heavy metals from contaminated water sources. Such applications align with global efforts to protect aquatic ecosystems and ensure access to clean water.

The future prospects for 6-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]hexylphosphonic Acid are vast and multifaceted. As research continues to uncover new applications and refine synthetic methods, this compound is poised to play a significant role in advancing both therapeutic and environmental technologies. Its unique properties make it a versatile tool that can be adapted to meet the evolving needs of various scientific disciplines.